Cas no 1223256-30-1 (N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide
• CAS No: 1223256-30-1
• MF: C₂₀H₂₂F₂N₂O₂S₂
• MW: 424.52768945694
• CID: 5822789
• PubChem ID: 47082869
• Update Time: 2025-07-16

N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z906124480
• N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide
• AKOS034679897
• EN300-26576750
• 1223256-30-1

• Inchi： 1S/C20H22F2N2O2S2/c1-11-5-7-15(9-17(11)21)23-19(25)13(3)27-28-14(4)20(26)24-16-8-6-12(2)18(22)10-16/h5-10,13-14H,1-4H3,(H,23,25)(H,24,26)
• InChI Key： GYIZOCFMFFORJP-UHFFFAOYSA-N
• SMILES： S(C(C)C(NC1C=CC(C)=C(C=1)F)=O)SC(C)C(NC1C=CC(C)=C(C=1)F)=O

Computed Properties

• Exact Mass: 424.109
• Monoisotopic Mass: 424.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide

Recent Advances in the Study of N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide (CAS: 1223256-30-1)

In recent years, the compound N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide (CAS: 1223256-30-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide linkage and fluorinated aromatic groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide involves a multi-step process that emphasizes the formation of the disulfide bond, a critical structural feature that contributes to its biological activity. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide effectively targets and inhibits key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are implicated in chronic inflammatory diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

Further investigations into the compound's mechanism of action have revealed its potential to modulate protein-protein interactions, particularly those involving redox-sensitive proteins. The disulfide bond within the molecule plays a crucial role in this activity, as it can undergo reversible reduction and oxidation, thereby influencing the stability and function of target proteins. This unique property has sparked interest in exploring the compound's application in diseases characterized by oxidative stress, such as neurodegenerative disorders and cancer.

In addition to its therapeutic potential, recent studies have also focused on the pharmacokinetic and safety profiles of N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide. Preclinical trials in animal models have shown favorable bioavailability and tissue distribution, with minimal toxicity observed at therapeutic doses. These results underscore the compound's potential for further development and clinical translation.

In conclusion, the latest research on N-(3-fluoro-4-methylphenyl)-2-({1-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}disulfanyl)propanamide (CAS: 1223256-30-1) highlights its multifaceted biological activities and therapeutic potential. Its unique structural features, combined with its promising pharmacological properties, make it a compelling candidate for further investigation in drug development. Future studies should focus on elucidating its precise molecular targets and optimizing its formulation for clinical use, paving the way for innovative treatments in inflammatory and oxidative stress-related diseases.